Cas no 77-04-3 (Pyridione)

Pyridione structure
Pyridione structure
Product Name:Pyridione
CAS No:77-04-3
MF:C9H13NO2
MW:167.205022573471
MDL:MFCD00006010
CID:564884
Update Time:2025-04-19

Pyridione Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyridinedione,3,3-diethyl-
    • Pyrithyldione
    • 3,3-Diaethyl-1H-pyridin-2,4-dion
    • 3,3-Diethyl-2,4-dioxo-1,2,3,4-tetrahydro-pyridin
    • Benedorm
    • Didropyridin
    • Didropyridine
    • Dihydroprylone
    • Persedon
    • Persidon
    • Presidon
    • Prezidon
    • Pyridion
    • Pyrithyldion
    • Pyridione
    • MDL: MFCD00006010
    • Inchi: 1S/C9H13NO2/c1-3-9(4-2)7(11)5-6-10-8(9)12/h5-6H,3-4H2,1-2H3,(H,10,12)
    • InChI Key: NZASCBIBXNPDMH-UHFFFAOYSA-N
    • SMILES: O=C1C(C(C=CN1)=O)(CC)CC

Computed Properties

  • Exact Mass: 167.09500
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1
  • Topological Polar Surface Area: 46.2

Experimental Properties

  • Color/Form: White crystals
  • Density: 1.1222 (rough estimate)
  • Melting Point: 92-93°; mp 97-98°; mp 81-86° [Scheibl, Wachter, Arch. Toxikol. 18, 253 (1960)]
  • Boiling Point: 187-189 °C (14 mmHg)
  • Refractive Index: 1.4680 (estimate)
  • PSA: 46.17000
  • LogP: 1.33420
  • Solubility: Not determined

Pyridione Security Information

  • Hazard Category Code: 20/21
  • Safety Instruction: S23
  • Hazardous Material Identification: Xn
  • Risk Phrases:R20/21
  • Safety Term:S23

Pyridione Pricemore >>

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